Cas no 2227742-16-5 ((1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 2227742-16-5
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5858753
• PubChem ID: 53782250
• Update Time: 2025-11-02

(1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• EN300-1816286
• 2227742-16-5
• SCHEMBL7147924

• Inchi： 1S/C8H7F4NO/c9-4-1-3(5(14)2-13)6(10)8(12)7(4)11/h1,5,14H,2,13H2/t5-/m0/s1
• InChI Key： DWCHNZBWZDNANO-YFKPBYRVSA-N
• SMILES： FC1C(=C(C(=CC=1[C@H](CN)O)F)F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Comprehensive Guide to (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 2227742-16-5)

(1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 2227742-16-5) is a chiral fluorinated amino alcohol compound that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrafluorophenyl group and an amino alcohol moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's chiral center at the 1-position plays a crucial role in its stereoselective interactions, which is particularly important in the development of enantiomerically pure pharmaceuticals. The presence of four fluorine atoms on the phenyl ring enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies have explored its utility in creating novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies.

From a synthetic perspective, (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol can be prepared through asymmetric reduction or resolution techniques. Its high purity and optical activity are critical for applications where stereochemistry impacts biological activity. The compound's stability under various conditions also makes it suitable for scalable production, addressing the pharmaceutical industry's need for reliable intermediates.

In the context of current trends, this compound aligns with the rising interest in fluorinated pharmaceuticals. Fluorination is a key strategy to improve drug potency and pharmacokinetics, as seen in blockbuster drugs like fluoxetine and levofloxacin. Researchers are actively investigating 2227742-16-5 as a building block for next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders.

Another hot topic in which (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol finds relevance is green chemistry. The push for sustainable synthesis methods has led to innovations in catalytic processes for producing such chiral compounds. Companies are exploring biocatalysts and flow chemistry to minimize waste and energy consumption, making this compound a case study in eco-friendly chemical manufacturing.

The analytical characterization of CAS No. 2227742-16-5 involves advanced techniques like HPLC, NMR, and mass spectrometry to ensure its structural integrity and enantiomeric purity. These quality control measures are essential for its use in regulated industries, where consistency and safety are paramount. Additionally, computational modeling studies have predicted its interactions with biological targets, further driving its adoption in drug design projects.

Market-wise, the demand for fluorinated chiral intermediates like (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol is projected to grow, fueled by the expanding pipeline of fluorine-containing drugs. Suppliers are increasingly offering custom synthesis and bulk quantities to meet the needs of pharmaceutical developers. This trend is reflected in the rising number of patents and publications referencing this compound, highlighting its industrial and academic significance.

For researchers working on peptide mimetics or small molecule therapeutics, this amino alcohol offers a versatile scaffold. Its hydrogen bonding capacity and rigid aromatic system enable the design of compounds with enhanced binding affinity and selectivity. These properties are especially valuable in tackling challenging targets like protein-protein interactions, a frontier in modern drug discovery.

In conclusion, (1R)-2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 2227742-16-5) represents a compelling example of how structural innovation drives progress in the life sciences. Its multifaceted applications, from medicinal chemistry to sustainable synthesis, position it as a compound of enduring relevance. As the scientific community continues to explore fluorinated architectures, this molecule is poised to play a pivotal role in the development of tomorrow's breakthroughs.